Cas no 2138182-90-6 (3-Amino-2-(benzyloxy)-5-methylheptan-4-one)
3-Amino-2-(benzyloxy)-5-methylheptan-4-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-799307
- 2138182-90-6
- 3-amino-2-(benzyloxy)-5-methylheptan-4-one
- 3-Amino-2-(benzyloxy)-5-methylheptan-4-one
-
- Inchi: 1S/C15H23NO2/c1-4-11(2)15(17)14(16)12(3)18-10-13-8-6-5-7-9-13/h5-9,11-12,14H,4,10,16H2,1-3H3
- InChI Key: OWHLHDNPSIHQTG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C)C(C(C(C)CC)=O)N
Computed Properties
- Exact Mass: 249.172878976g/mol
- Monoisotopic Mass: 249.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
3-Amino-2-(benzyloxy)-5-methylheptan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799307-1.0g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 1.0g |
$842.0 | 2024-05-21 | |
| Enamine | EN300-799307-0.05g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 0.05g |
$707.0 | 2024-05-21 | |
| Enamine | EN300-799307-0.1g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 0.1g |
$741.0 | 2024-05-21 | |
| Enamine | EN300-799307-0.25g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 0.25g |
$774.0 | 2024-05-21 | |
| Enamine | EN300-799307-0.5g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 0.5g |
$809.0 | 2024-05-21 | |
| Enamine | EN300-799307-2.5g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 2.5g |
$1650.0 | 2024-05-21 | |
| Enamine | EN300-799307-5.0g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 5.0g |
$2443.0 | 2024-05-21 | |
| Enamine | EN300-799307-10.0g |
3-amino-2-(benzyloxy)-5-methylheptan-4-one |
2138182-90-6 | 95% | 10.0g |
$3622.0 | 2024-05-21 |
3-Amino-2-(benzyloxy)-5-methylheptan-4-one Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-Amino-2-(benzyloxy)-5-methylheptan-4-one
Recent Advances in the Study of 3-Amino-2-(benzyloxy)-5-methylheptan-4-one (CAS: 2138182-90-6)
3-Amino-2-(benzyloxy)-5-methylheptan-4-one (CAS: 2138182-90-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its utility as a building block for more complex molecules or as a potential therapeutic agent itself. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.
The synthesis of 3-Amino-2-(benzyloxy)-5-methylheptan-4-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric synthesis and catalytic hydrogenation to achieve high enantiomeric purity, which is crucial for its application in chiral drug development. The compound's unique structural features, including the benzyloxy and amino functional groups, make it a versatile intermediate for the synthesis of various bioactive molecules.
In terms of biological activity, preliminary studies have indicated that 3-Amino-2-(benzyloxy)-5-methylheptan-4-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential use as an anti-inflammatory agent. Further investigations are underway to elucidate its mechanism of action and to explore its efficacy in animal models of inflammation and other disease states.
Another area of research has focused on the derivatization of 3-Amino-2-(benzyloxy)-5-methylheptan-4-one to enhance its pharmacological properties. By modifying the amino or benzyloxy groups, researchers have developed a series of analogs with improved solubility, stability, and target specificity. These analogs are currently being screened for various biological activities, including antimicrobial, anticancer, and neuroprotective effects.
The compound's role in drug delivery systems has also been explored. Due to its amphiphilic nature, 3-Amino-2-(benzyloxy)-5-methylheptan-4-one has been investigated as a potential carrier for hydrophobic drugs, improving their bioavailability and therapeutic index. Recent studies have demonstrated its ability to form stable micelles and liposomes, which could be utilized for targeted drug delivery.
Despite these promising findings, challenges remain in the development and application of 3-Amino-2-(benzyloxy)-5-methylheptan-4-one. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed before it can be widely adopted in clinical settings. Ongoing research aims to overcome these challenges and to further explore the compound's full potential in the pharmaceutical industry.
In conclusion, 3-Amino-2-(benzyloxy)-5-methylheptan-4-one (CAS: 2138182-90-6) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Continued research and development efforts are expected to uncover new opportunities for its use in drug discovery and therapeutic interventions. This brief highlights the current state of knowledge and points to future directions for investigation.
2138182-90-6 (3-Amino-2-(benzyloxy)-5-methylheptan-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)